1-(2,6-Difluorobenzyl)-1H-pyrazol-4-ol
Overview
Description
1-(2,6-Difluorobenzyl)-1H-pyrazol-4-ol, also known as DFB, is an organic compound with a pyrazole ring structure. It is a derivative of pyrazole and is used in a variety of scientific research applications. DFB is a synthetic compound with a variety of chemical, biochemical, and physiological effects. It is a useful tool for researchers who are interested in studying enzyme inhibition, cellular signaling pathways, and other biological processes.
Scientific Research Applications
Antioxidant Activity
Research on antioxidants is significant due to its applications in various fields such as food engineering, medicine, and pharmacy. Antioxidant assays like ORAC, HORAC, TRAP, and TOSC are based on chemical reactions, and their outcomes are crucial for determining the antioxidant capacity of complex samples, including potentially those containing pyrazole derivatives. These methods, alongside electrochemical (bio)sensors, offer insights into the antioxidant activities of compounds, which can be pivotal for understanding the applications of specific pyrazoles like "1-(2,6-Difluorobenzyl)-1H-pyrazol-4-ol" (Munteanu & Apetrei, 2021).
Medicinal Chemistry
Pyrazoles are recognized for their extensive biological activities, including anti-inflammatory, antibacterial, and anticancer properties. The structure-activity relationship (SAR) and synthetic strategies for pyrazole derivatives are areas of intense research, highlighting the versatility of the pyrazole scaffold in drug discovery. These compounds' diverse biological activities make them valuable templates for medicinal chemistry, suggesting potential research applications for "1-(2,6-Difluorobenzyl)-1H-pyrazol-4-ol" in exploring new therapeutic agents (Kaur, Kumar, & Gupta, 2015).
Organic Synthesis and Chemical Properties
Pyrazoles serve as crucial intermediates in organic synthesis, offering a wide range of chemical properties that can be tailored for specific applications. The synthesis and bioevaluation of novel pyrazoles, including methodologies such as reactions under microwave conditions, emphasize the compound's significance in developing agents with potential applications in agriculture, pharmaceuticals, and materials science. This context may extend to research involving "1-(2,6-Difluorobenzyl)-1H-pyrazol-4-ol" for its potential utility in various chemical and biological domains (Sheetal et al., 2018).
properties
IUPAC Name |
1-[(2,6-difluorophenyl)methyl]pyrazol-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2O/c11-9-2-1-3-10(12)8(9)6-14-5-7(15)4-13-14/h1-5,15H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCDUXUJUEIOIRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CN2C=C(C=N2)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Difluoro-benzyl)-1H-pyrazol-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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